2-Cyclopropyl-5-methoxypyrimidine-4-carboxylic acid
Overview
Description
2-Cyclopropyl-5-methoxypyrimidine-4-carboxylic acid (2C5MPCA) is a cyclic carboxylic acid that belongs to the class of pyrimidines, which are heterocyclic aromatic compounds consisting of four nitrogen atoms and two carbon atoms. It is an important chemical building block used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. 2C5MPCA has also been found to have a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects.
Scientific Research Applications
Radiolabeling for Study of Distribution and Metabolism
A versatile method for the synthesis of radiolabeled 2-methoxypyrimidine-5-carboxylic acid, which shares a core structure with 2-Cyclopropyl-5-methoxypyrimidine-4-carboxylic acid, was developed to overcome challenges in labeling the carboxyl function. This approach facilitates the study of the distribution and metabolism of similar compounds in biological systems, indicating its potential utility in pharmaceutical research and development. The method allows for ^14C labeling at various positions on the pyrimidine ring, enhancing the study of drug dynamics (Murthy & Ullas, 2009).
Synthesis of Novel Compounds
The synthesis of novel compounds, such as N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide from commercially available precursors including 1-(methoxycarbonyl) cyclopropane-1-carboxylic acid, demonstrates the chemical flexibility and utility of cyclopropane-containing carboxylic acids. This process involves multi-step nucleophilic substitution reactions and ester hydrolysis, showcasing the cyclopropane moiety's role in the synthesis of structurally diverse and potentially biologically active compounds (Zhou et al., 2021).
properties
IUPAC Name |
2-cyclopropyl-5-methoxypyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c1-14-6-4-10-8(5-2-3-5)11-7(6)9(12)13/h4-5H,2-3H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAKCFWQQFBFVII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1C(=O)O)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-5-methoxypyrimidine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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